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Compound of Interest

Compound Name: N-Acetylglycine-13C2,15N

Cat. No.: B15558388

Essential Safety and Handling Guide for N-
Acetylglycine-13C2,15N

This guide provides immediate safety, operational, and disposal information for laboratory
personnel, including researchers, scientists, and drug development professionals working with
N-Acetylglycine-13C2,15N. The following procedures are designed to ensure the safe
handling and disposal of this compound while maintaining its isotopic integrity.

Personal Protective Equipment (PPE) and Engineering
Controls

Proper personal protective equipment and engineering controls are paramount to ensure safety
and prevent contamination when handling N-Acetylglycine-13C2,15N.
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Protection Type

Recommended Equipment

Purpose

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles.[1][2]

To protect eyes from dust
particles and potential

splashes.

Hand Protection

Chemically resistant, powder-

free nitrile gloves.[1][3]

To prevent skin contact and
avoid contamination of the
sample. Gloves should be
inspected before use and

changed frequently.[1][3]

Body Protection

A clean lab coat or other

protective clothing.[1]

To prevent contact with skin

and clothing.

Respiratory Protection

Not generally required under
normal use with adequate
ventilation.[4][5] If dust
formation is likely, a NIOSH-
approved respirator may be

necessary.

To prevent inhalation of dust

particles.

Engineering Controls

Work in a well-ventilated area.
A chemical fume hood is

recommended when handling
larger quantities or if there is a

risk of aerosolization.[1][2]

To minimize inhalation
exposure and contain any

potential spills.

Operational and Disposal Plans

Adherence to standardized operational and disposal protocols is crucial for laboratory safety

and to prevent environmental contamination.

Experimental Protocol: Safe Handling and Storage

e Preparation: Before handling, ensure the work area, such as a laminar flow hood or

designated bench space, is thoroughly cleaned with 70% ethanol and water.[3] All

equipment, including pipettes and tube racks, should also be decontaminated.[3]
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» Weighing: When weighing the powdered compound, do so in a draft-shielded balance or a
fume hood to minimize the risk of aerosolization.[1]

» Handling: Avoid direct contact with the compound. Use appropriate tools, such as spatulas,
for transfers. Avoid creating dust.[2] Do not eat, drink, or smoke in the laboratory.[1]

o Storage: Store N-Acetylglycine-13C2,15N in a tightly closed container in a cool, dry, and
well-ventilated area.[6][7] The recommended long-term storage temperature for the solid
compound is 4°C.[1]

o Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if
gloves were worn.[1][2]

Disposal Plan

All waste containing N-Acetylglycine-13C2,15N should be treated as chemical waste and
disposed of in accordance with local, state, and federal regulations.[1]

e Solid Waste: Collect any solid waste, including empty containers and contaminated
consumables (e.g., weigh boats, pipette tips), in a designated and clearly labeled waste
container.

e Liquid Waste: If the compound is dissolved in a solvent, the resulting solution should be
collected in a labeled, sealed waste container appropriate for the solvent used.

o Decontamination: Decontaminate the work area and any reusable equipment with soap and
water after use.[1]

» Disposal: Arrange for the disposal of the chemical waste through a licensed disposal
company.[8] Do not dispose of the compound down the drain.[2][8]

Safety and Disposal Workflow

The following diagram illustrates the key decision points and steps for the safe handling and
disposal of N-Acetylglycine-13C2,15N.
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Figure 1. Workflow for Safe Handling and Disposal of N-Acetylglycine-13C2,15N

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling N-
Acetylglycine-13C2,15N]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15558388#personal-protective-equipment-for-
handling-n-acetylglycine-13c2-15n]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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